Cas no 1100262-78-9 (N-{[1-(2,3-dihydro-1,4-benzodioxin-6-yl)cyclopentyl]methyl}-3-(2-phenylethenesulfonamido)propanamide)

• Product Name: N-{[1-(2,3-dihydro-1,4-benzodioxin-6-yl)cyclopentyl]methyl}-3-(2-phenylethenesulfonamido)propanamide
• CAS No: 1100262-78-9
• MF: C₂₅H₃₀N₂O₅S
• MW: 470.581105709076
• CID: 6134692
• PubChem ID: 43067779
• Update Time: 2025-07-17

N-{[1-(2,3-dihydro-1,4-benzodioxin-6-yl)cyclopentyl]methyl}-3-(2-phenylethenesulfonamido)propanamide Chemical and Physical Properties

Names and Identifiers

• EN300-26608487
• N-{[1-(2,3-dihydro-1,4-benzodioxin-6-yl)cyclopentyl]methyl}-3-(2-phenylethenesulfonamido)propanamide
• 1100262-78-9
• N-[[1-(2,3-dihydro-1,4-benzodioxin-6-yl)cyclopentyl]methyl]-3-[[(E)-2-phenylethenyl]sulfonylamino]propanamide
• Z196688220

• Inchi： 1S/C25H30N2O5S/c28-24(10-14-27-33(29,30)17-11-20-6-2-1-3-7-20)26-19-25(12-4-5-13-25)21-8-9-22-23(18-21)32-16-15-31-22/h1-3,6-9,11,17-18,27H,4-5,10,12-16,19H2,(H,26,28)/b17-11+
• InChI Key： YHQQGUSRVYXWFQ-GZTJUZNOSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(NCCC(NCC1(C2C=CC3=C(C=2)OCCO3)CCCC1)=O)(=O)=O

Computed Properties

• Exact Mass: 470.18754324g/mol
• Monoisotopic Mass: 470.18754324g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 766
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 102Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-{[1-(2,3-dihydro-1,4-benzodioxin-6-yl)cyclopentyl]methyl}-3-(2-phenylethenesulfonamido)propanamide

Comprehensive Profile of N-{[1-(2,3-dihydro-1,4-benzodioxin-6-yl)cyclopentyl]methyl}-3-(2-phenylethenesulfonamido)propanamide (CAS 1100262-78-9)

The compound N-{[1-(2,3-dihydro-1,4-benzodioxin-6-yl)cyclopentyl]methyl}-3-(2-phenylethenesulfonamido)propanamide (CAS 1100262-78-9) represents a sophisticated small molecule with a unique structural framework, combining a 1,4-benzodioxin core, a cyclopentylmethyl moiety, and a propanamide linker. Its intricate architecture has garnered attention in pharmaceutical research, particularly in the context of targeted enzyme modulation and receptor binding. The presence of both sulfonamide and benzodioxin groups suggests potential applications in signal transduction inhibition, a hot topic in oncology and immunology research.

Recent trends in drug discovery highlight the growing demand for highly selective inhibitors, and this compound’s 2-phenylethenesulfonamido subunit aligns with this focus. Researchers are actively investigating its pharmacokinetic properties, including oral bioavailability and blood-brain barrier penetration—key search terms in medicinal chemistry forums. Computational studies suggest its binding affinity toward certain kinase domains, making it a candidate for precision medicine approaches, a trending topic in AI-driven drug design.

The 1,4-benzodioxin segment is notable for its prevalence in neuroprotective agents, sparking interest in neurological applications. Meanwhile, the propanamide linker enhances metabolic stability, addressing a common challenge in peptidomimetic drug development. These features position CAS 1100262-78-9 as a versatile scaffold for structure-activity relationship (SAR) studies, frequently searched by academic and industrial chemists.

From a synthetic perspective, the compound’s cyclopentylmethyl group introduces steric complexity, requiring advanced asymmetric synthesis techniques—a subject of numerous organic chemistry webinars. Its sulfonamido functionality also aligns with current interests in covalent inhibitor design, a strategy gaining traction in undruggable target research. Analytical data (e.g., HPLC purity and NMR spectra) are critical for quality control, as reflected in frequent searches by QC/QA specialists.

Environmental and green chemistry considerations are increasingly shaping compound evaluation. Preliminary studies suggest this molecule’s biodegradation profile warrants further investigation—a priority for sustainable pharma initiatives. Additionally, its potential synergistic effects with existing therapeutics is a trending subtopic in combination therapy discussions.

In conclusion, N-{[1-(2,3-dihydro-1,4-benzodioxin-6-yl)cyclopentyl]methyl}-3-(2-phenylethenesulfonamido)propanamide exemplifies modern medicinal chemistry’s intersection with computational prediction and translational research. Its multifaceted nature addresses pressing questions in drug resistance and selectivity optimization, making it a compelling subject for ongoing research.